
Comprehensive Guide to Yttrium(III) Nitrate
Hexahydrate: Structural Architecture &

Applications

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Yttrium(III) Nitrate Hydrate

Cat. No.: B13387537 Get Quote

Executive Summary
Yttrium(III) Nitrate Hexahydrate (

) is a critical rare-earth precursor utilized in the synthesis of advanced ceramics, luminescent
phosphors, and radiopharmaceuticals.[1] While commercially designated as a hexahydrate, its
crystallographic reality is complex, often existing as a stable pentahydrate or a labile
hexahydrate depending on humidity and temperature. This guide provides a definitive technical
analysis of its crystal structure, synthesis protocols, and physicochemical properties, serving as
a foundational reference for high-precision applications in drug development (Y-90 precursors)
and materials science.

Crystallographic Architecture
The structural integrity of Yttrium(III) Nitrate is defined by the high coordination number typical

of heavy lanthanides. Unlike lighter rare earths (La-Nd) which often form 11-coordinate

species, Yttrium's smaller ionic radius dictates a more compact coordination sphere.

Crystal System and Space Group
The most thermodynamically stable crystalline form of hydrated yttrium nitrate typically adopts

the Triclinic crystal system.

Crystal System: Triclinic[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13387537?utm_src=pdf-interest
https://prochemonline.com/product/yttriumnitrate-3856/
https://pubs.acs.org/doi/10.1021/acsomega.0c00654
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13387537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Space Group:

(Space Group No. 2)

Z Unit: 2 formula units per cell

Coordination Geometry
The Yttrium (

) center exhibits a Coordination Number (CN) of 9. The coordination polyhedron is best
described as a Tricapped Trigonal Prism.[3]

Inner Sphere: The metal center is coordinated by:

Three Nitrate Groups (

): All three nitrates act as bidentate ligands, contributing 6 oxygen atoms.

Three Water Molecules (

): These are directly bonded to the Yttrium atom.

Outer Sphere (Lattice Water): In the hexahydrate stoichiometry, the remaining water

molecules reside in the crystal lattice, stabilized by a network of hydrogen bonds connecting

the nitrate oxygens and the inner-sphere waters.

Scientific Note on Hydration States: While the commercial product is labeled "Hexahydrate" (

), structural studies indicate that the Pentahydrate (

) is often the crystallographically resolved phase in the

group. The hexahydrate is hygroscopic and may lose lattice water to form the pentahydrate or
lower hydrates upon slight heating or vacuum exposure.

Lattice Parameters (Representative for Triclinic Phase)
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Parameter Value (Approx.) Description

a 6.60 Å Unit cell edge length

b 9.52 Å Unit cell edge length

c 10.50 Å Unit cell edge length

(alpha) 64.0° Interaxial angle

(beta) 84.5° Interaxial angle

(gamma) 76.0° Interaxial angle

Note: Lattice parameters may vary slightly based on exact hydration level (5 vs 6) and

temperature.

Structural Logic Diagram
The following diagram illustrates the coordination environment and the connectivity within the

crystal lattice.
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Click to download full resolution via product page

Caption: Schematic of the 9-coordinate Tricapped Trigonal Prism geometry of Yttrium(III)

Nitrate, highlighting inner vs. outer sphere connectivity.

Synthesis and Crystallization Protocols
High-purity synthesis is essential for drug development applications (e.g., precursor for Y-90

chelation) to minimize trace metal contamination.

Reagents
Yttrium Oxide (

): >99.99% purity (4N or 5N).

Nitric Acid (

): 65-70%, Trace Metal Grade.

Deionized Water: 18.2 MΩ·cm resistivity.

Synthesis Workflow
Dissolution:

Suspend

powder in deionized water.

Slowly add excess

while stirring at 60-70°C.

Reaction:

.

Continue heating until the solution is clear.

Filtration:
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Filter the hot solution through a 0.2 µm membrane to remove insoluble particulates or

dust.

Evaporation & Concentration:

Evaporate the filtrate at 80-90°C to reduce volume until a syrup-like consistency is

reached (supersaturation).

Critical Step: Do not boil to dryness, as this promotes the formation of basic nitrates (

).

Crystallization:

Cool the concentrated solution slowly to Room Temperature (RT).

For high-quality single crystals, allow slow evaporation in a desiccator over silica gel.

Crystals appear as colorless, hygroscopic prisms.

Drying:

Dry crystals under ambient conditions or mild vacuum. Avoid heating >50°C during drying

to prevent dehydration to lower hydrates.

Synthesis Process Map
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Caption: Step-by-step workflow for the synthesis of high-purity Yttrium(III) Nitrate Hexahydrate.

Physicochemical Characterization
Thermal Decomposition Profile
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Understanding the thermal stability is crucial for processing ceramics or calculating

stoichiometry for reactions.

Temperature Range Event Product

< 100°C Loss of lattice water (Lower hydrates)

100°C - 250°C Dehydration complete
Anhydrous

(Unstable)

250°C - 450°C Decomposition to Oxynitrates (Basic Yttrium Nitrate)

> 600°C Final Decomposition (Yttrium Oxide)

Key Physical Properties
Molar Mass: 383.01 g/mol [1][4]

Appearance: Colorless/White crystalline solid.

Solubility: Highly soluble in water (~135 g/100 mL at 25°C), alcohol, and acetone.

Hygroscopicity: High. Deliquesces in humid air.

Refractive Index: ~1.5 (Typical for hydrated nitrates).

Applications in Materials & Radiopharmacy[6][7]
Radiopharmaceutical Precursor (Y-90)
Yttrium-90 (

) is a high-energy beta-emitter used in radioimmunotherapy (e.g., Zevalin) and peptide receptor
radionuclide therapy (PRRT).[5]

Role: Yttrium Nitrate is the common chemical form for sourcing non-radioactive Yttrium (

) for cold-kit testing or as a chemical standard.
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Production: For therapeutic use,

is usually supplied as

, but nitrate derivatives are used in the separation and purification chemistry of the parent
isotope Strontium-90 (

).

Advanced Ceramics & Nanomaterials
Sintering Aid: Used to synthesize Yttria-Stabilized Zirconia (YSZ), a superplastic ceramic.

Phosphors: Precursor for Yttrium Aluminum Garnet (YAG) and

red phosphors used in LEDs and displays.

Mechanism: The high solubility of the nitrate allows for atomic-level mixing in Sol-Gel and co-

precipitation processes, ensuring homogeneous doping of rare-earth ions (e.g., Eu, Tb, Ce).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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